N-[2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]benzamide

• IUPAC Name: N-(2-amino-4-thiophen-2-yl-1,3-thiazol-5-yl)benzamide
• InChI: InChI=1S/C14H11N3OS2/c15-14-16-11(10-7-4-8-19-10)13(20-14)17-12(18)9-5-2-1-3-6-9/h1-8H,(H2,15,16)(H,17,18)
• InChI Key: YHYBLEVOJLQXHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=C(N=C(S2)N)C3=CC=CS3
• Molecular Formula: C14H11N3OS2
• Molecular Weight: 301.4 g/mol

Description

“N-[2-amino-4-(thiophen-2-yl)-1,3-thiazol-5-yl]benzamide” is a compound that has been studied for its potential biological activities. It is a selective HDAC1/2 inhibitor, exhibiting selectivity over class II HDACs 3-8. It shows high-affinity to HDAC1 and HDAC2 with Ki of 0.2 and 1.5 nM, respectively.

Synthesis Analysis

The synthesis of such compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions. The reaction can be achieved by grinding of various substituted aromatic aldehydes, dimedone, and malononitrile at room temperature under solvent and waste-free conditions.

Molecular Structure Analysis

The molecular structure of this compound has been studied using X-ray diffraction. The structure of Human HDAC2 in complex with this inhibitor has been deposited in the Protein Data Bank.

Chemical Reactions Analysis

This compound, like other N-cyanoacetamides, can take part in a variety of condensation and substitution reactions. It has been used as a reactant where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Organic Semiconductors and Electronics

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Corrosion Inhibition

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Antinociceptive and Analgesic Properties

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Fungicidal Activity

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Anti-Inflammatory Agents

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Mechanism of Action

As a HDAC inhibitor, this compound is critical in the control of gene expression. Dysregulation of HDAC activity has been implicated in a broad range of diseases, including cancer, cardiovascular, and neurological diseases.